Cas no 1804049-08-8 (Ethyl 2-amino-5-(2-oxopropyl)benzoate)

• Product Name: Ethyl 2-amino-5-(2-oxopropyl)benzoate
• CAS No: 1804049-08-8
• MF: C₁₂H₁₅NO₃
• MW: 221.252403497696
• CID: 4957469
• Update Time: 2025-06-10

Ethyl 2-amino-5-(2-oxopropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-amino-5-(2-oxopropyl)benzoate

• Inchi： 1S/C12H15NO3/c1-3-16-12(15)10-7-9(6-8(2)14)4-5-11(10)13/h4-5,7H,3,6,13H2,1-2H3
• InChI Key： GXVKRAWHDNZYSJ-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=C(C=CC(=C1)CC(C)=O)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 265
• XLogP3: 2.2
• Topological Polar Surface Area: 69.4

Additional information on Ethyl 2-amino-5-(2-oxopropyl)benzoate

Comprehensive Overview of Ethyl 2-amino-5-(2-oxopropyl)benzoate (CAS No. 1804049-08-8): Properties, Applications, and Industry Insights

Ethyl 2-amino-5-(2-oxopropyl)benzoate (CAS No. 1804049-08-8) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This ester derivative, characterized by an amino group and a ketone-functionalized side chain, serves as a versatile intermediate in synthetic chemistry. Its molecular formula, C₁₂H₁₅NO₃, and weight of 221.26 g/mol make it a candidate for targeted drug design, particularly in modulating bioactive molecules.

Recent studies highlight the compound’s role in heterocyclic synthesis, a hot topic in medicinal chemistry. Researchers are exploring its potential as a precursor for quinoline and indole derivatives, which are pivotal in developing kinase inhibitors and antimicrobial agents. The 2-oxopropyl moiety offers reactivity for condensation reactions, aligning with the growing demand for sustainable green chemistry methodologies. Industry forums frequently discuss its compatibility with catalytic hydrogenation and microwave-assisted synthesis, techniques trending in 2024 for reducing reaction times and waste.

From an analytical perspective, Ethyl 2-amino-5-(2-oxopropyl)benzoate exhibits distinct UV-Vis absorption peaks (λ_max ~270 nm), making it traceable in HPLC and LC-MS workflows—a critical feature for quality control in API manufacturing. Its stability under ambient conditions (decomposition >150°C) ensures safe handling, though inert atmosphere storage is recommended for long-term use. These properties address frequent search queries like "stable benzoate derivatives for drug formulation" or "HPLC-compatible intermediates."

The compound’s applicability extends to crop protection, where its benzoate scaffold is investigated for herbicidal activity. Agrochemical innovators are leveraging its amino-ketone synergy to design selective enzyme inhibitors, responding to the global push for eco-friendly pesticides. Patent databases reveal its inclusion in formulations targeting resistant weed species—a subject dominating agricultural science discussions.

Regulatory compliance is another focal point. While CAS 1804049-08-8 isn’t classified under restricted lists, its synthesis adheres to REACH and ICH guidelines, addressing concerns about genotoxic impurities—a trending search term among compliance officers. Suppliers emphasize third-party certifications (e.g., ISO 9001) to meet the demand for high-purity intermediates, as reflected in procurement portals.

In conclusion, Ethyl 2-amino-5-(2-oxopropyl)benzoate exemplifies innovation at the intersection of chemistry and biotechnology. Its dual utility in life sciences and materials research positions it as a compound to watch, particularly as industries prioritize molecular diversification and process efficiency. For researchers, staying updated on its patent landscape (e.g., "recent patents on amino benzoate derivatives") is advised to capitalize on emerging opportunities.